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Compound of Interest

2-(1,2-Dioxopropoxy)benzoic acid
Compound Name:
hydrate

Cat. No.: B12046158

Get Quote

Executive Summary

2-(1,2-Dioxopropoxy)benzoic acid (commonly referred to in literature as OBA-09 or O-

pyruvoylsalicylic acid) is a multimodal "codrug™ designed to treat ischemic stroke and
neurodegenerative disorders. Structurally, it is an ester conjugate of Salicylic Acid (an NSAID)
and Pyruvate (an endogenous antioxidant and metabolic substrate).

Upon administration, the molecule undergoes hydrolysis to release its two active moieties,
exerting synergistic neuroprotective effects:[1]

o Anti-inflammatory: Salicylate inhibits NF-kB translocation and excitotoxicity.

o Antioxidant/Metabolic: Pyruvate scavenges Reactive Oxygen Species (ROS) and
replenishes mitochondrial NAD+.

This guide provides a deep technical analysis of its pharmacology, proven efficacy in ischemic
models, and protocols for experimental validation.

Chemical Identity & Properties
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Property Specification

IUPAC Name 2-(2-Oxopropanoyloxy)benzoic acid
Common Code OBA-09

CAS Number 856095-68-6

Molecular Formula C10HsOs

Molecular Weight 208.17 g/mol

Soluble in DMSO (>10 mM), Ethanol; sparingly

Solubilit
Y soluble in water (hydrolyzes).

- Stable in solid state; hydrolyzes rapidly in
Stability ]
plasma (t1/2 < 40 min).

Mechanism of Action (MoA)

The therapeutic potency of OBA-09 stems from its ability to deliver high concentrations of
pyruvate and salicylate across the Blood-Brain Barrier (BBB) more effectively than a physical
mixture of the two.

The "Trojan Horse" Hydrolysis Pathway

OBA-09 is lipophilic, facilitating BBB penetration. Once intracellular or in plasma, esterases
cleave the molecule.

Key Pathways:

e Pyruvate Action: Directly scavenges Hydrogen Peroxide (H202), converting to acetate and
water. It also acts as a substrate for Lactate Dehydrogenase (LDH), converting NADH to
NAD+, which is critical for maintaining glycolysis during ischemia.

o Salicylate Action: Blocks the degradation of IkB, preventing the nuclear translocation of NF-
KB, thereby suppressing pro-inflammatory cytokines (TNF-q, IL-13) and iINOS expression.

MoA Visualization
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Caption: Figure 1.[2] Dual-pathway mechanism of OBA-09. Hydrolysis yields distinct bioactive
metabolites targeting oxidative stress and inflammation simultaneously.

Preclinical Efficacy Data

The following data summarizes key findings from rodent models of Middle Cerebral Artery
Occlusion (MCAO), the gold standard for ischemic stroke research.

Infarct Volume Reduction (Rat MCAO Model)

Treatment administered intravenously (1V) post-ischemia.[2]
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Administration

Treatment . Infarct Volume  Significance
Dose (mg/kg) Time (Post-

Group . (% of Control) (p-value)

Ischemia)

Vehicle Control - - 100% -

OBA-09 5 mg/kg 3 hours 38.5+11.4% <0.01

OBA-09 5 mg/kg 6 hours 46.5 + 15.3% <0.01

OBA-09 5 mg/kg 9 hours 59.0 £ 12.0% <0.01

Physical Mixture 2.5/2.5 6 hours ~60% <0.05

Insight: OBA-09 demonstrates a therapeutic window of up to 9 hours, significantly longer than
the typical 3-4.5 hour window for tPA (tissue plasminogen activator). The conjugated ester is
statistically superior to the physical mixture of salicylate and pyruvate.

Experimental Protocols

For researchers aiming to validate OBA-09 activity, the following protocols are established
standards.

Chemical Synthesis (General Procedure)

Note: Due to the instability of pyruvyl chloride, synthesis often requires careful activation.

e Reagents: Salicylic acid (1 eq), Pyruvic acid (1.1 eq), DCC (Dicyclohexylcarbodiimide, 1.1
eq), DMAP (catalytic amount), Dichloromethane (DCM, anhydrous).

e Procedure:

[¢]

Dissolve Salicylic acid and Pyruvic acid in anhydrous DCM under Nitrogen atmosphere.

Cool to 0°C.

[¢]

o

Add DCC and DMAP dropwise.

o

Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and stir for 12 hours.
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[e]

Filter off the DCU urea byproduct.

o

Wash filtrate with 5% HCI, then 5% NaHCOs, then Brine.

[¢]

Dry over MgSOa4 and concentrate in vacuo.

[¢]

Purification: Recrystallize from Hexane/Ethyl Acetate to obtain white crystals of OBA-09.

In Vitro Neuroprotection Assay (OGD Model)

Objective: Assess protection against Oxygen-Glucose Deprivation (OGD).

Cell Culture: Use HT22 hippocampal cells or primary cortical neurons.

Pre-treatment: Incubate cells with OBA-09 (10-100 uM) for 30 minutes.

OGD Induction:

o Replace media with glucose-free balanced salt solution (BSS).

o Place cells in a hypoxia chamber (1% Oz, 5% COz2, 94% N3) for 4 hours.

Reperfusion: Replace with normal glucose media and return to normoxia for 24 hours.

Viability Assay: Measure cell survival using MTT or CCK-8 assay.

o Expected Result: Dose-dependent increase in viability compared to vehicle control.
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Caption: Figure 2.[2] Experimental timeline for transient MCAO model to test OBA-09 efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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